Cas no 1087749-43-6 (3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate)
1087749-43-6 structure
Product Name:3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
CAS No:1087749-43-6
MF:C7H13N3O3
MW:187.196421384811
CID:1029721
PubChem ID:71627109
Update Time:2025-04-20
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
- 3-Methyl[1,2,4]triazolo[4,3-a]pyridine--water (1/3)
- 1087749-43-6
- 3-Methyl-[1,2,4]triazolo[4,3-a]pyridinetrihydrate
- DTXSID40856487
-
- Inchi: 1S/C7H7N3.3H2O/c1-6-8-9-7-4-2-3-5-10(6)7;;;/h2-5H,1H3;3*1H2
- InChI Key: VGPXDEIUEQNDGB-UHFFFAOYSA-N
- SMILES: O.O.O.N12C=CC=CC1=NN=C2C
Computed Properties
- Exact Mass: 187.09569129g/mol
- Monoisotopic Mass: 187.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 57.88000
- LogP: 0.84480
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121952-1g |
3-methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate |
1087749-43-6 | 95% | 1g |
$329 | 2023-11-25 | |
| Alichem | A029195377-1g |
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate |
1087749-43-6 | 95% | 1g |
$400.00 | 2023-09-04 |
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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